Cas no 16961-83-4 (Hexafluorosilicic Acid)

• Product Name: Hexafluorosilicic Acid
• CAS No: 16961-83-4
• MF: F₆SiH₂
• MW: 144.09
• MDL: MFCD00036289
• CID: 50620
• Update Time: 2023-11-22

Hexafluorosilicic Acid Chemical and Physical Properties

Names and Identifiers

• Fluorosilicic acid
• ACTH
• ACTH 1-39
• ACTH (1-39), HUMAN
• ADRENOCORTICOTROPIC HORMONE (1-39) (HUMAN)
• ADRENOCORTICOTROPIC HORMONE HUMAN
• CORTICOTROPHIN
• CORTICOTROPIN
• CORTICOTROPIN A
• CORTICOTROPIN (HUMAN)
• DIHYDROGEN HEXAFLUOROSILICATE
• FLUOROSILIC ACID
• FLUOSILICIC ACID
• HEXAFLUOROSILICIC ACID
• HEXAFLUOSILICIC ACID
• H-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-GLY-LYS-LYS-ARG-ARG-PRO-VAL-LYS-VAL-TYR-PRO-ASN-GLY-ALA-GLU-ASP-GLU-SER-ALA-GLU-ALA-PHE-PRO-LEU-GLU-PHE-OH
• HYDROFLUOROSILICIC ACID
• HYDROFLUOSILICIC ACID
• HYDROGEN HEXAFLUOROSILICATE
• HYDROSILICOFLUORIC ACID
• Fluorosilicic acid solution
• Hexafluorosilic acid
• Fluorsilicic acid
• Sand acid
• SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-GLY-LYS-LYS-ARG-ARG-PRO-VAL-LYS-VAL-TYR-PRO-ASN-GLY-ALA-GLU-ASP-GLU-SER-ALA-GLU-ALA-PHE-PRO-LEU-GLU-PHE: SYSMEHFRWGKPVGKKRRPVKVYPNGAEDESAEAFPLEF
• SILICOFLUORIC ACID
• Hexafluorosilicic Acid

• MDL： MFCD00036289
• Inchi： InChI=1S/F6Si/c1-7(2,3,4,5)6/q-2/p+2
• InChI Key： ZEFWRWWINDLIIV-UHFFFAOYSA-N
• SMILES： F[Si](F)(F)(F)(F)F

Computed Properties

• Exact Mass: 143.98300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless and transparent fuming liquid with pungent smell. [1]
• Density: 1.22 g/mL at 25 °C
• Boiling Point: 108-109°C
• Flash Point: 108-109°C
• Refractive Index: 1.3500
• Solubility: H2O: 1 mg/mL, clear, colorless
• Water Partition Coefficient: Miscible with water.
• Stability/Shelf Life: Stable in aqueous solution.
• PSA: 0.00000
• LogP: 2.36540
• Merck: 14,4182
• Color/Form: 20-25 wt. % in H2O
• Solubility: Soluble in water. [6]

Hexafluorosilicic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1778 8/PG 2
• WGK Germany：2
• Hazard Category Code： 20/21/22-35
• Safety Instruction： S26-S36/37/39-S45-S27
• FLUKA BRAND F CODES：8-10
• RTECS：VV8225000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid fluorides
• Material Chemicals Electrical Materials